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Compound of Interest

Compound Name: 3-Bromopyridine

Cat. No.: B030812

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and
disposal of 3-Bromopyridine. Adherence to these guidelines is essential to mitigate risks and
ensure a safe laboratory environment for all personnel. This document summarizes key
guantitative data, outlines emergency procedures, and provides detailed protocols for the use
of this compound in research and development.

Chemical and Physical Properties

Proper identification and understanding of the physical properties of 3-Bromopyridine are
fundamental to its safe handling. This data is crucial for designing experiments and for risk
assessment in the laboratory.
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Property Value References
Molecular Formula CsHaBrN [1112][3]
Molar Mass 158.00 g/mol [1][2]
Appearance Colorless to light yellow liquid [11[3114]
Density 1.640 g/cm3 at 25 °C [1]
Melting Point -27 °C [1][5]
Boiling Point 173 °C [1]
Flash Point 51 - 52 °C (closed cup) 516171
Solubility in Water Slightly soluble (31 g/L at 25 5]

°C)
Vapor Pressure 1.75 mmHg [2]
Refractive Index n20/D 1.571

Hazard Identification and Classification

3-Bromopyridine is classified as a hazardous substance. Understanding its specific hazards is
critical for implementing appropriate safety measures. The following table summarizes its GHS
classification.
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Hazard Class Category Hazard Statement Signal Word

o H226: Flammable )
Flammable Liquids 3 o Warning
liquid and vapor

H302: Harmful if

Acute Toxicity, Oral 4 Warning
swallowed

Skin H315: Causes skin ]

) o 2 L Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]

o 2 o Warning

Damage/Irritation eye irritation

Specific target organ

toxicity — Single H335: May cause ]
] 3 ) o Warning

exposure (Respiratory respiratory irritation

tract irritation)

References:[2][7][8]
Primary Hazards:

o Flammable: 3-Bromopyridine is a flammable liquid and its vapors can form explosive
mixtures with air.[6][9] It should be kept away from heat, sparks, open flames, and other

ignition sources.[6][8]
o Harmful if Swallowed: Ingestion of 3-Bromopyridine can be harmful.[2][8]

e [rritant: It causes serious eye irritation and skin irritation.[2][8][9] It may also cause
respiratory irritation.[2][8]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimize exposure and
prevent accidents.

Engineering Controls

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridine
https://www.sigmaaldrich.com/US/en/product/aldrich/b80208
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.benchchem.com/product/b030812?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/63900.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.benchchem.com/product/b030812?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridine
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridine
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://pim-resources.coleparmer.com/sds/63900.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridine
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Ventilation: All work with 3-Bromopyridine must be performed in a properly functioning
chemical fume hood to minimize inhalation exposure.[6][10]

o Emergency Equipment: An emergency eyewash station and a safety shower must be readily
accessible in the immediate work area.[6][9][10]

» Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment.[6][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for preventing contact with 3-Bromopyridine.

PPE Type Specifications References

Chemical splash goggles or a
) face shield meeting ANSI
Eye/Face Protection [6][9][10]
Z87.1 or European Standard

EN166.

Chemical-resistant gloves
] (Nitrile or Neoprene
Hand Protection [8][°][10]
recommended). Inspect gloves

before each use.

Flame-resistant lab coat, fully
] buttoned. Appropriate
Body Protection ] ) [9][10]
protective clothing to prevent

skin exposure.

Footwear Closed-toe, closed-heel shoes. [10]

A NIOSH/MSHA or European
Standard EN 149 approved

Respiratory Protection respirator if engineering [6][9][10]
controls are not sufficient or

during emergency situations.

Handling Procedures
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Do not breathe vapors or mist.[6][8]

Avoid contact with skin, eyes, and clothing.[9]

Wash hands and any exposed skin thoroughly after handling.[8][9]

Do not eat, drink, or smoke when using this product.[8]

Use only non-sparking tools and take precautionary measures against static discharge.[6][8]

Ground and bond containers when transferring material.[8][9]

Storage Conditions

» Store in a cool, dry, and well-ventilated area away from heat, sparks, and flame.[6][8][9]

Keep the container tightly closed.[6][8]

Store in a flammables-area.[6][9]

Store locked up.[6][8]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[6][8]

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for handling 3-Bromopyridine in a
laboratory setting, emphasizing safety at each step.
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Workflow for Handling 3-Bromopyridine
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

Exposure Route

First-Aid Procedure

References

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. Seek immediate

medical attention.

[BI[O][10][11]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek medical

attention if irritation persists.

[BI[O][10][11]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[B1[9][10]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
poison center or doctor

immediately.

(810911 1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Dry chemical powder, carbon dioxide, and alcohol-resistant

foam.[8][9] Water spray can be used to cool fire-exposed containers.[8][9]

o Unsuitable Extinguishing Media: Do not use a water jet or fog.[8]
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Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen bromide may be generated.[6][8] Vapors may
form explosive mixtures with air and can travel to a source of ignition and flash back.[6][9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][8][9]

Accidental Release Measures

Personal Precautions: Evacuate the area.[8] Wear appropriate PPE, including respiratory
protection, chemical-resistant gloves, and eye protection.[8][10] Shut off all possible sources
of ignition.[8]

Environmental Precautions: Prevent the spillage from entering drains or waterways.[6][8]

Containment and Cleanup: Absorb the spill with an inert absorbent material (e.g., sand,
vermiculite, or universal binder).[6][9] Collect the absorbed material into a sealed, labeled
container for hazardous waste disposal.[9][10]

Hierarchy of Controls for Exposure Minimization

To effectively manage the risks associated with 3-Bromopyridine, a hierarchical approach to

control measures should be implemented. This strategy prioritizes the most effective and

reliable controls.
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Hierarchy of Controls for 3-Bromopyridine

Disposal Considerations

Waste Segregation: Dispose of 3-Bromopyridine and any contaminated materials as
hazardous waste.[12] It is crucial to segregate halogenated organic waste from non-
halogenated waste streams.[12][13]

Container Management: Collect waste in dedicated, clearly labeled, and sealed hazardous
waste containers.[12]

Disposal Method: Disposal must be carried out by a licensed hazardous waste disposal
company in accordance with all applicable federal, state, and local regulations.[3][12]

Empty Containers: Empty containers that held 3-Bromopyridine must be decontaminated
by triple-rinsing with a suitable solvent. The rinsate must be collected and disposed of as
hazardous liquid waste.[12]

Toxicological Information

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b030812?utm_src=pdf-body-img
https://www.benchchem.com/product/b030812?utm_src=pdf-body
https://www.benchchem.com/product/b030812?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_3_Bromopyridin_2_yl_ethanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_3_Bromopyridin_2_yl_ethanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromopyridin_3_amine_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_3_Bromopyridin_2_yl_ethanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_3_Bromopyridin_2_yl_ethanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b030812?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_3_Bromopyridin_2_yl_ethanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Acute Toxicity: 3-Bromopyridine is harmful if swallowed.[2][8] It causes skin and serious eye
irritation.[2][8] It may also cause respiratory system irritation.[2][8]

o Chronic Effects: To the best of current knowledge, the chronic effects of this compound have
not been thoroughly investigated.[8]

o Carcinogenicity, Mutagenicity, and Reproductive Effects: No data is available to classify 3-
Bromopyridine regarding its carcinogenic, mutagenic, or reproductive effects.[6][3]

This guide is intended to provide comprehensive safety information for the handling of 3-
Bromopyridine. It is not a substitute for a thorough risk assessment and the user's own
judgment. Always consult the most recent Safety Data Sheet (SDS) from the supplier before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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